4H-Indol-4-one, 3-ethyl-1,5,6,7-tetrahydro-2-methyl-5-(4-morpholinylmethyl)-, monohydrochloride
4H-Indol-4-one, 3-ethyl-1,5,6,7-tetrahydro-2-methyl-5-(4-morpholinylmethyl)-, monohydrochloride
Molindone Hydrochloride is the hydrochloride salt form of molindone, a dihydroindolone compound with antipsychotic and anti-schizophrenic properties not structurally related to other major tranquilizers. Molindone hydrochloride exerts its effect by blocking dopamine receptors, probably D2 and D3, in the reticular activating and limbic systems, thereby decreasing dopamine excess in the brain. This leads to a reduction of spontaneous locomotion and aggressiveness, suppression of conditioned response, antagonism of stereotyped behaviour and hyperactivity induced by amphetamines.
Molindone hydrochloride is a member of indoles.
An indole derivative effective in schizophrenia and other psychoses and possibly useful in the treatment of the aggressive type of undersocialized conduct disorder. Molindone has much lower affinity for D2 receptors than most antipsychotic agents and has a relatively low affinity for D1 receptors. It has only low to moderate affinity for cholinergic and alpha-adrenergic receptors. Some electrophysiologic data from animals indicate that molindone has certain characteristics that resemble those of CLOZAPINE. (From AMA Drug Evaluations Annual, 1994, p283)
Molindone hydrochloride is a member of indoles.
An indole derivative effective in schizophrenia and other psychoses and possibly useful in the treatment of the aggressive type of undersocialized conduct disorder. Molindone has much lower affinity for D2 receptors than most antipsychotic agents and has a relatively low affinity for D1 receptors. It has only low to moderate affinity for cholinergic and alpha-adrenergic receptors. Some electrophysiologic data from animals indicate that molindone has certain characteristics that resemble those of CLOZAPINE. (From AMA Drug Evaluations Annual, 1994, p283)
Brand Name:
Vulcanchem
CAS No.:
15622-65-8
VCID:
VC0535944
InChI:
InChI=1S/C16H24N2O2.ClH/c1-3-13-11(2)17-14-5-4-12(16(19)15(13)14)10-18-6-8-20-9-7-18;/h12,17H,3-10H2,1-2H3;1H
SMILES:
CCC1=C(NC2=C1C(=O)C(CC2)CN3CCOCC3)C.Cl
Molecular Formula:
C16H25ClN2O2
Molecular Weight:
312.83 g/mol
4H-Indol-4-one, 3-ethyl-1,5,6,7-tetrahydro-2-methyl-5-(4-morpholinylmethyl)-, monohydrochloride
CAS No.: 15622-65-8
Inhibitors
VCID: VC0535944
Molecular Formula: C16H25ClN2O2
Molecular Weight: 312.83 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 15622-65-8 |
|---|---|
| Product Name | 4H-Indol-4-one, 3-ethyl-1,5,6,7-tetrahydro-2-methyl-5-(4-morpholinylmethyl)-, monohydrochloride |
| Molecular Formula | C16H25ClN2O2 |
| Molecular Weight | 312.83 g/mol |
| IUPAC Name | 3-ethyl-2-methyl-5-(morpholin-4-ylmethyl)-1,5,6,7-tetrahydroindol-4-one;hydrochloride |
| Standard InChI | InChI=1S/C16H24N2O2.ClH/c1-3-13-11(2)17-14-5-4-12(16(19)15(13)14)10-18-6-8-20-9-7-18;/h12,17H,3-10H2,1-2H3;1H |
| Standard InChIKey | GQWNECFJGBQMBO-UHFFFAOYSA-N |
| SMILES | CCC1=C(NC2=C1C(=O)C(CC2)CN3CCOCC3)C.Cl |
| Canonical SMILES | CCC1=C(NC2=C1C(=O)C(CC2)C[NH+]3CCOCC3)C.[Cl-] |
| Appearance | Solid powder |
| Description | Molindone Hydrochloride is the hydrochloride salt form of molindone, a dihydroindolone compound with antipsychotic and anti-schizophrenic properties not structurally related to other major tranquilizers. Molindone hydrochloride exerts its effect by blocking dopamine receptors, probably D2 and D3, in the reticular activating and limbic systems, thereby decreasing dopamine excess in the brain. This leads to a reduction of spontaneous locomotion and aggressiveness, suppression of conditioned response, antagonism of stereotyped behaviour and hyperactivity induced by amphetamines. Molindone hydrochloride is a member of indoles. An indole derivative effective in schizophrenia and other psychoses and possibly useful in the treatment of the aggressive type of undersocialized conduct disorder. Molindone has much lower affinity for D2 receptors than most antipsychotic agents and has a relatively low affinity for D1 receptors. It has only low to moderate affinity for cholinergic and alpha-adrenergic receptors. Some electrophysiologic data from animals indicate that molindone has certain characteristics that resemble those of CLOZAPINE. (From AMA Drug Evaluations Annual, 1994, p283) |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Related CAS | 7416-34-4 (Parent) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Hydrochloride, Molindone Moban Molindone Molindone Hydrochloride Molindone Monohydrochloride Monohydrochloride, Molindone |
| Reference | 1: Olson GL, Cheung HC, Morgan KD, Blount JF, Todaro L, Berger L, Davidson AB, Boff E. A dopamine receptor model and its application in the design of a new class of rigid pyrrolo[2,3-g]isoquinoline antipsychotics. J Med Chem. 1981 Sep;24(9):1026-34. PubMed PMID: 6116805. 2: Kellner R, Gervais RH, Pathak D. A pilot study of the short-term antianxiety effects of molindone HCl. J Clin Pharmacol New Drugs. 1972 Nov-Dec;12(11):472-6. PubMed PMID: 4563663. |
| PubChem Compound | 9883259 |
| Last Modified | Nov 11 2021 |
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